Cas no 4175-38-6 (1,4-Benzenediamine,N1,N4-dicyclohexyl-)

• Product Name: 1,4-Benzenediamine,N1,N4-dicyclohexyl-
• CAS No: 4175-38-6
• MF: C₁₈H₂₈N₂
• MW: 272.428324699402
• CID: 329251
• PubChem ID: 77836
• Update Time: 2025-04-19

1,4-Benzenediamine,N1,N4-dicyclohexyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,N1,N4-dicyclohexyl-
• 1-N,4-N-dicyclohexylbenzene-1,4-diamine
• N,N'-dicyclohexyl-p-phenylenediamine
• 1,4-Benzenediamine, N,N'-dicyclohexyl-
• AC1L2TX8
• BRN 2811624
• EINECS 224-041-0
• N,N'-dicyclohexyl-1,4-phenylenediamine
• N,N'-Dicyclohexyl-4-phenylenediamine
• N,N'-dicyclohexyl-l,4-phenylenediamine
• N,N'-Dicyclohexyl-p-phenylendiamin
• p-Phenylenediamine, N,N'-dicyclohexyl-
• SureCN78145
• UOP 26
• 1,4-Benzenediamine, N1,N4-dicyclohexyl-
• SCHEMBL78145
• L75WCT9JWM
• NS00031047
• 4175-38-6
• 3-13-00-00115 (Beilstein Handbook Reference)
• DTXSID8063335
• UNII-L75WCT9JWM
• AIMXDOGPMWDCDF-UHFFFAOYSA-N
• N1,N4-dicyclohexylbenzene-1,4-diamine
• G90326

• Inchi： 1S/C18H28N2/c1-3-7-15(8-4-1)19-17-11-13-18(14-12-17)20-16-9-5-2-6-10-16/h11-16,19-20H,1-10H2
• InChI Key： AIMXDOGPMWDCDF-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)NC1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 272.22544
• Monoisotopic Mass: 272.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.5
• Topological Polar Surface Area: 24.1A^2

Experimental Properties

• Density: 0.9028 (rough estimate)
• Boiling Point: 405.48°C (rough estimate)
• Flash Point: 270.3°C
• Refractive Index: 1.6300 (estimate)
• PSA: 24.06